Cas no 1545792-86-6 (5-(prop-2-ynyloxy)pyridine-2-carboxylic acid)

• Product Name: 5-(prop-2-ynyloxy)pyridine-2-carboxylic acid
• CAS No: 1545792-86-6
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 2118699
• Update Time: 2023-11-19

5-(prop-2-ynyloxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-ynyloxy)pyridine-2-carboxylic acid
• 5-(prop-2-yn-1-yloxy)pyridine-2-carboxylic acid
• CID 90373359
• 2-Pyridinecarboxylic acid, 5-(2-propyn-1-yloxy)-

• Inchi： 1S/C9H7NO3/c1-2-5-13-7-3-4-8(9(11)12)10-6-7/h1,3-4,6H,5H2,(H,11,12)
• InChI Key： UISBKVAXCCPZLU-UHFFFAOYSA-N
• SMILES： O(CC#C)C1=CN=C(C(=O)O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Topological Polar Surface Area: 59.4

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 362.4±32.0 °C(Predicted)
• pka: 0.93±0.50(Predicted)